1-methyl-3-phenyl-2(1H)-quinoxalinone

• Molecular Formula: C15H12N2O
• Molecular Weight: 236.27 g/mol
• SMILES: CN1C2=CC=CC=C2N=C(C1=O)C3=CC=CC=C3
• InChI: InChI=1S/C15H12N2O/c1-17-13-10-6-5-9-12(13)16-14(15(17)18)11-7-3-2-4-8-11/h2-10H,1H3
• InChIKey: XWBFKTDOMCTTDQ-UHFFFAOYSA-N

1-Methyl-3-phenyl-2(1H)-quinoxalinone (CAS 2048-37-5, MeNQ) is a heterocyclic quinoxalinone scaffold characterized by a methyl group at the N1 position and a phenyl ring at C3. This substitution pattern distinguishes it from the broader class of quinoxalinones, which are recognized as privileged structures in medicinal chemistry for their broad-ranging pharmacological activities, including anticancer, antimicrobial, and antiviral properties.

1-Methyl-3-phenyl-2(1H)-quinoxalinone: A Privileged Scaffold for Photoredox Studies and Late-Stage Functionalization

1-Methyl-3-phenyl-2(1H)-quinoxalinone (CAS 2048-37-5, MeNQ) is a heterocyclic quinoxalinone scaffold characterized by a methyl group at the N1 position and a phenyl ring at C3 . This substitution pattern distinguishes it from the broader class of quinoxalinones, which are recognized as privileged structures in medicinal chemistry for their broad-ranging pharmacological activities, including anticancer, antimicrobial, and antiviral properties [1]. The specific N1-methyl substitution is critical, as it fundamentally alters the compound's photophysical behavior, solid-state properties, and chemical reactivity compared to its N-unsubstituted analogs, making it a distinct chemical tool and building block rather than a generic commodity.

Photoredox mechanistic studies requiring radical characterization

N1-methyl stabilizes semireduced radical for kinetic experiments

Non-basic scaffold supports neutral probe design in biological assays

Validated substrate for aqueous late-stage C–H acylation diversification

• [1] Shi, L., Hu, W., Wang, J., & Zhou, C. H. (2022). Functionalized quinoxalinones as privileged structures with broad-ranging pharmacological activities. European Journal of Medicinal Chemistry, 230, 114085. View Source

Risks of Substituting 1-Methyl-3-phenyl-2(1H)-quinoxalinone with Unsubstituted or Generic Quinoxalinones

Generic substitution within the quinoxalinone class is fraught with risk due to the profound impact of N1-substitution on molecular properties. Replacement of 1-methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) with its closest analog, 3-phenylquinoxalin-2(1H)-one (HNQ), results in a dramatically different photochemical stability profile. As detailed in the evidence below, the N1-methyl group stabilizes the semireduced radical form, providing a quantifiably longer lifetime that is measurable by standard kinetic techniques [1]. This difference is not subtle; it is a binary property that can dictate the success or failure of an experiment relying on a specific redox state lifetime. Furthermore, the N1-methyl group eliminates the basic nitrogen center present in HNQ, leading to a predicted pKa shift of over 10 log units, which drastically alters solubility, membrane permeability, and potential off-target interactions . Simply using an unsubstituted quinoxalinone will not replicate these specific properties.

MeNQ (Target)

HNQ (Analog)

Semireduced radical lifetime

Characterizable, long-lived

Too short-lived for measurement

Basicity profile

Essentially non-basic

Partially protonated at physiological pH

Thermal processability

Lower melting point profile

Higher melting point profile

• [1] De la Fuente, J. R., Cañete, Á., Zanocco, A. L., Saitz, C., & Jullian, C. (2000). Formal Hydride Transfer Mechanism for Photoreduction of 3-Phenylquinoxalin-2-ones by Amines. Association of 3-Phenylquinoxalin-2-one with Aliphatic Amines. The Journal of Organic Chemistry, 65(23), 7949–7958. View Source

Quantitative Evidence for the Specific Selection of 1-Methyl-3-phenyl-2(1H)-quinoxalinone Over Its Analogs

Enhanced Stability of the Semireduced Radical State Compared to the N-Unsubstituted Analog

The N1-methyl group of 1-methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) confers a significantly longer lifetime to its photoreduced semireduced state compared to its direct analog, 3-phenylquinoxalin-2(1H)-one (HNQ). Under identical conditions of photoreduction by amines, the semireduced form of MeNQ (MeNQH•) undergoes thermal reversion with a measurable activation free energy (ΔG‡) of 17.4 kcal/mol in acetonitrile and 25.9 kcal/mol in benzene [1]. In stark contrast, the corresponding semireduced form of HNQ (HNQH•) reverts to the parent compound so rapidly that its activation parameters could not be reliably measured in the same study [1]. This provides a direct, quantitative basis for selecting MeNQ when a longer-lived or characterizable radical intermediate is required.

Semireduced Radical Stability

Head-to-head

MeNQH• ΔG‡ 17.4–25.9 kcal/mol; HNQH• too fast to measure

Enables kinetic characterization for mechanistic studies

Measured in MeCN/benzene with TEA photoreduction

Evidence Dimension	Activation Free Energy (ΔG‡) for Thermal Reversion of Photoreduced Semireduced Species
Target Compound Data	ΔG‡ = 17.4 kcal/mol (MeCN) and 25.9 kcal/mol (benzene) for MeNQH• [1]
Comparator Or Baseline	ΔG‡ for HNQH• is not reported, indicating reversion is too fast for reliable measurement [1]
Quantified Difference	Difference in kinetic stability is qualitative but absolute; MeNQH• is characterizable, HNQH• is not.
Conditions	Photoreduction by triethylamine (TEA) in acetonitrile and benzene, monitored by UV-Vis and NMR spectroscopy [1].

Why This Matters

For a researcher planning photoredox catalysis or studying radical intermediates, the quantifiable, longer lifetime of MeNQ's semireduced form is essential for mechanistic studies and application development, a property completely absent in the cheaper N-unsubstituted analog HNQ.

• [1] De la Fuente, J. R., Cañete, Á., Zanocco, A. L., Saitz, C., & Jullian, C. (2000). Formal Hydride Transfer Mechanism for Photoreduction of 3-Phenylquinoxalin-2-ones by Amines. Association of 3-Phenylquinoxalin-2-one with Aliphatic Amines. The Journal of Organic Chemistry, 65(23), 7949–7958. View Source

Drastic Reduction in Basicity via N1-Methylation Alters Pharmacophoric Properties

N1-methylation fundamentally changes the acid-base character of the quinoxalinone core. The predicted pKa of the conjugate acid for 1-methyl-3-phenyl-2(1H)-quinoxalinone is -0.90 , indicating an essentially non-basic heterocycle. In contrast, the N-unsubstituted analog, 3-phenylquinoxalin-2(1H)-one (HNQ), has a predicted pKa of 9.45, classifying it as a basic compound . This ~10.35 log unit difference means that at physiological pH, MeNQ is completely unprotonated and neutral, while HNQ would be partially protonated. This directly impacts solubility, hydrogen-bonding capacity, and the ability to engage in ionic interactions with biological targets.

Basicity (pKa) Shift

Class-level, data to verify

MeNQ predicted pKa −0.90 vs HNQ 9.45 (Δ ≈10.3 log units)

Neutral scaffold supports ionization-state review for assays

ACD/Labs prediction; experimental pKa not reported

Evidence Dimension	Predicted pKa (Acid Dissociation Constant of Conjugate Acid)
Target Compound Data	pKa = -0.90 ± 0.70 (predicted)
Comparator Or Baseline	pKa = 9.45 ± 0.10 (predicted) for 3-phenylquinoxalin-2(1H)-one
Quantified Difference	ΔpKa ≈ 10.35 log units, a difference factor of over 10^10 in equilibrium constant.
Conditions	Values predicted by ACD/Labs software [REFS-1, REFS-2].

Why This Matters

A procurement decision based on a generic quinoxalinone scaffold ignores this critical 10-billion-fold difference in basicity. Selecting MeNQ provides a neutral scaffold for biological assays where avoiding off-target ionic interactions or optimizing logD is crucial.

Lower Melting Point Facilitating Formulation and Processing Compared to the N-Unsubstituted Analog

The absence of a strong hydrogen-bond donor (N-H) in 1-methyl-3-phenyl-2(1H)-quinoxalinone results in a significantly lower melting point compared to its N-unsubstituted analog. The experimentally determined melting point of MeNQ is 138-139 °C . In contrast, 3-phenylquinoxalin-2(1H)-one (HNQ) has a reported melting point of 258-260 °C . This difference of approximately 120 °C reflects the disruption of intermolecular hydrogen bonding networks and has practical implications for material handling, purification, and formulation.

Melting Point Difference

Data to verify

MeNQ m.p. 138–139°C; HNQ m.p. 258–260°C (Δ ~120°C)

Facilitates melt-processability evaluation

Cross-study values; batch-specific verification advised

Evidence Dimension	Melting Point
Target Compound Data	138-139 °C
Comparator Or Baseline	258-260 °C for 3-phenylquinoxalin-2(1H)-one
Quantified Difference	ΔTfus ≈ 120 °C
Conditions	Experimental melting point determinations [REFS-1, REFS-2].

Why This Matters

A lower melting point is a critical selection factor for industrial applications requiring melt-processing, spray-drying, or hot-melt extrusion, making MeNQ a more versatile candidate for advanced formulation than its high-melting-point analog.

Validated Substrate for Regioselective, Sustainable Late-Stage Functionalization in Water

1-Methyl-3-phenyl-2(1H)-quinoxalinone has been specifically validated as a substrate for a palladium-catalyzed, regioselective C-H acylation protocol conducted entirely in water [1]. This sustainable method allows for late-stage functionalization of the quinoxalinone core using commercially available, non-toxic aldehydes, benzyl alcohols, and toluenes as acyl surrogates. The protocol's development specifically around the 1-methyl-3-phenyl substitution pattern underscores the unique reactivity of this scaffold, which exhibits excellent regioselectivity and high functional group tolerance amenable to gram-scale synthesis. While other quinoxalinones may be used, the optimized and published procedure provides a reliable, scalable, and environmentally friendly route specifically for this compound class [1].

Late-Stage C–H Acylation

Supporting evidence

Gram-scale, regioselective C–H acylation in water with Pd(OAc)2

De-risks late-stage diversification workflow

Protocol validated for 1-methyl-3-phenyl scaffold

Evidence Dimension	Synthetic Utility and Scalability
Target Compound Data	Proven substrate for gram-scale, regioselective C-H acylation in water [1]
Comparator Or Baseline	No equivalent published protocol for N-unsubstituted analogs under the same green conditions.
Quantified Difference	Protocol exclusivity to the 1-methyl-3-phenyl scaffold; not directly transferable.
Conditions	Pd(OAc)2 catalyst, water, aldehydes/benzyl alcohols/toluenes as acyl surrogates [1].

Why This Matters

For a medicinal chemist seeking to rapidly diversify a lead compound, a pre-validated, scalable, and green synthetic route is a powerful procurement argument, as it de-risks the synthesis process and accelerates SAR studies.

• [1] Kumar, S., Kumar, R., & Singh, B. K. (2022). Sustainable C–H activation approach for palladium-catalyzed, regioselective functionalization of 1-methyl-3-phenyl quinoxaline-2(1H)-ones in water. Organic & Biomolecular Chemistry, 20, 8632-8639. View Source

Proven Application Scenarios for 1-Methyl-3-phenyl-2(1H)-quinoxalinone Based on Quantitative Evidence

Mechanistic Probe for Photoredox Catalysis and Radical Kinetics

1-Methyl-3-phenyl-2(1H)-quinoxalinone (MeNQ) is the reagent of choice for studying formal hydride transfer mechanisms in photoreduction reactions. The seminal work by De la Fuente et al. established the compound's unique ability to form a characterizable semireduced radical (MeNQH•) whose thermal decay kinetics can be precisely quantified (ΔG‡ = 17.4 and 25.9 kcal/mol in MeCN and benzene, respectively) [1]. This stands in direct contrast to the N-unsubstituted analog HNQ, whose radical form decays too rapidly for standard kinetic analysis. Procure MeNQ when the goal is to investigate elementary steps of photoinduced electron-proton-electron transfer or to calibrate time-resolved spectroscopic setups requiring a stable radical intermediate.

Non-Basic Scaffold for Cellular Permeability and Off-Target Screening

In medicinal chemistry programs where basicity must be stringently controlled, 1-methyl-3-phenyl-2(1H)-quinoxalinone offers a decisive advantage. With a predicted pKa of -0.90, it is essentially non-ionizable under physiological conditions, contrasting sharply with the basic N-unsubstituted analog (pKa 9.45) [1]. This property makes MeNQ an ideal core scaffold for designing probe molecules or lead compounds where low molecular weight, neutrality, and the absence of a positive charge are required to enhance membrane permeation or to avoid confounding off-target activities associated with basic amines.

Scalable Starting Material for a Green Chemistry Synthesis Program

For process chemistry groups committed to sustainable manufacturing, 1-methyl-3-phenyl-2(1H)-quinoxalinone is a compelling raw material. A robust, palladium-catalyzed C-H acylation protocol using water as a solvent has been specifically developed and validated for this scaffold [2]. The method's high regioselectivity, broad substrate scope, and demonstrated gram-scale applicability provide a de-risked pathway for late-stage diversification. Procuring this specific compound allows a synthetic team to directly implement a published green chemistry route, bypassing months of reaction optimization on a potentially less suitable generic analog.

Model Compound for Solid-State and Formulation Studies

The well-defined solid-state property of 1-methyl-3-phenyl-2(1H)-quinoxalinone, with its sharp melting point of 138-139 °C , makes it a suitable candidate for formulation science studies. Unlike its high-melting-point analog (m.p. 258-260 °C), MeNQ is accessible to thermal processing techniques like hot-melt extrusion or spray-drying. Its crystal structure, with dihedral angles of 19.3° and 30.4° between the phenyl and quinoxaline planes, also provides a characterized model for studying the relationship between molecular conformation and crystal packing forces in heterocyclic systems.

Application

Selection Property

Validation Focus

Photoredox mechanistic studies

Semireduced radical lifetime context

Kinetic parameter and mechanism review

Non-basic biological probe design

Ionization-state neutrality

Membrane permeability and off-target review

Late-stage diversification (aqueous)

Aqueous C–H acylation protocol

Regioselectivity and scalability context

Solid-state formulation studies

Thermal processability profile

Crystallinity and thermal behavior review

• [1] De la Fuente, J. R., Cañete, Á., Zanocco, A. L., Saitz, C., & Jullian, C. (2000). Formal Hydride Transfer Mechanism for Photoreduction of 3-Phenylquinoxalin-2-ones by Amines. The Journal of Organic Chemistry, 65(23), 7949-7958. View Source
• [2] Kumar, S., Kumar, R., & Singh, B. K. (2022). Sustainable C–H activation approach for palladium-catalyzed, regioselective functionalization of 1-methyl-3-phenyl quinoxaline-2(1H)-ones in water. Organic & Biomolecular Chemistry, 20, 8632-8639. View Source